![molecular formula C19H21ClN2O2 B5621884 1-benzyl-4-[(4-chlorophenoxy)acetyl]piperazine CAS No. 217646-11-2](/img/structure/B5621884.png)
1-benzyl-4-[(4-chlorophenoxy)acetyl]piperazine
Overview
Description
1-benzyl-4-[(4-chlorophenoxy)acetyl]piperazine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a piperazine derivative that has been synthesized using different methods.
Scientific Research Applications
1-benzyl-4-[(4-chlorophenoxy)acetyl]piperazine has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use as a drug delivery system.
Mechanism of Action
The mechanism of action of 1-benzyl-4-[(4-chlorophenoxy)acetyl]piperazine is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes and proteins involved in inflammation and cancer development.
Biochemical and Physiological Effects:
Studies have shown that this compound has antioxidant and anti-inflammatory effects. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. However, further research is needed to fully understand its effects on the human body.
Advantages and Limitations for Lab Experiments
The advantages of using 1-benzyl-4-[(4-chlorophenoxy)acetyl]piperazine in lab experiments include its potential as a drug delivery system and its anti-inflammatory and anticancer properties. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research of 1-benzyl-4-[(4-chlorophenoxy)acetyl]piperazine. These include investigating its potential as a drug delivery system for various drugs, studying its effects on different types of cancer cells, and exploring its potential side effects and toxicity in humans.
In conclusion, this compound is a chemical compound that has potential applications in various fields of scientific research. Its anti-inflammatory, antioxidant, and anticancer properties make it an interesting compound to study. However, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
1-benzyl-4-[(4-chlorophenoxy)acetyl]piperazine can be synthesized using different methods. One of the most common methods involves the reaction of 1-benzylpiperazine with 4-chlorobenzoyl chloride in the presence of a base. The resulting compound is then treated with sodium hydroxide to obtain the final product.
properties
IUPAC Name |
1-(4-benzylpiperazin-1-yl)-2-(4-chlorophenoxy)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O2/c20-17-6-8-18(9-7-17)24-15-19(23)22-12-10-21(11-13-22)14-16-4-2-1-3-5-16/h1-9H,10-15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BENQTJJCTKHNLX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=O)COC3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80972352 |
Source
|
| Record name | 1-(4-Benzylpiperazin-1-yl)-2-(4-chlorophenoxy)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80972352 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
217646-11-2, 5692-90-0 |
Source
|
| Record name | 2-(4-Chlorophenoxy)-1-[4-(phenylmethyl)-1-piperazinyl]ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=217646-11-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(4-Benzylpiperazin-1-yl)-2-(4-chlorophenoxy)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80972352 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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